Cas no 143526-63-0 (1-Ethyl-2,5-dimethylpiperazine)

• Product Name: 1-Ethyl-2,5-dimethylpiperazine
• CAS No: 143526-63-0
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• CID: 2776291
• PubChem ID: 19610321
• Update Time: 2025-06-30

1-Ethyl-2,5-dimethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2,5-dimethylpiperazine
• Piperazine, 1-ethyl-2,5-dimethyl-
• Z1552005223
• 1-Ethyl-2,5-dimethylpiperazine

• Inchi： 1S/C8H18N2/c1-4-10-6-7(2)9-5-8(10)3/h7-9H,4-6H2,1-3H3
• InChI Key： QNTATFFRXJXEKI-UHFFFAOYSA-N
• SMILES： N1(CC)CC(C)NCC1C

Computed Properties

• Exact Mass: 142.146998583g/mol
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-Ethyl-2,5-dimethylpiperazine

1-Ethyl-2,5-Dimethylpiperazine: A Comprehensive Overview

1-Ethyl-2,5-Dimethylpiperazine, also known by its CAS number 143526-63-0, is a heterocyclic organic compound belonging to the piperazine family. Piperazines are six-membered rings containing two nitrogen atoms at positions 1 and 4. The compound's structure consists of a piperazine ring with ethyl and methyl substituents at specific positions, making it a derivative with unique chemical properties. This compound has garnered attention in various fields due to its potential applications in pharmaceuticals, agrochemicals, and materials science.

The synthesis of 1-Ethyl-2,5-Dimethylpiperazine typically involves the reaction of amines with aldehydes or ketones under specific conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have explored the use of transition metal catalysts to enhance the yield and purity of this compound, which is crucial for its application in sensitive areas such as drug development.

In the pharmaceutical industry, 1-Ethyl-2,5-Dimethylpiperazine has shown promise as a building block for bioactive molecules. Its ability to form hydrogen bonds and its rigid structure make it an ideal candidate for drug design targeting various therapeutic areas. For instance, studies have demonstrated its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are implicated in diseases such as hypertension and neurodegenerative disorders.

The agrochemical sector has also benefited from the properties of this compound. Recent research indicates that 1-Ethyl-2,5-Dimethylpiperazine can serve as a precursor for herbicides and fungicides with improved efficacy and reduced toxicity. Its ability to chelate metal ions has been exploited to develop formulations that enhance nutrient uptake in plants without adverse environmental effects.

In materials science, the compound's thermal stability and mechanical properties have led to its investigation as a component in high-performance polymers. Scientists have reported that incorporating 1-Ethyl-2,5-Dimethylpiperazine into polymer matrices can improve their resistance to UV degradation and mechanical stress. This makes it a valuable additive for applications ranging from electronics to automotive components.

The environmental impact of 1-Ethyl-2,5-Dimethylpiperazine has been a focus of recent studies. Researchers have developed biodegradation pathways for this compound, ensuring that its use in industrial applications does not pose long-term risks to ecosystems. Additionally, green chemistry approaches have been implemented to minimize waste generation during its production process.

In conclusion, 1-Ethyl-2,5-Dimethylpiperazine, CAS number 143526-63-0, is a versatile compound with diverse applications across multiple industries. Its chemical properties make it an attractive candidate for drug development, agrochemicals, and advanced materials. Ongoing research continues to uncover new potentials while addressing environmental concerns associated with its use.